Cas no 1803681-49-3 (Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1803681-49-3
• MF: C₉H₆ClF₄NO₃
• MW: 287.595455646515
• CID: 4830389
• Update Time: 2025-10-31

Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6ClF4NO3/c1-17-8(16)5-3-15-7(18-9(12,13)14)4(2-10)6(5)11/h3H,2H2,1H3
• InChI Key： DXGPTSMFPLZXDK-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C(=O)OC)C=1F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1803681-49-3): A Comprehensive Overview

Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number 1803681-49-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of a chloromethyl group at the 3-position of the pyridine ring introduces a reactive site for further functionalization, while the fluoro and trifluoromethoxy substituents at the 4- and 2-positions, respectively, enhance its electronic properties and influence its interactions with biological targets. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, there has been a growing interest in pyridine derivatives as pharmacological tools due to their ability to modulate various biological pathways. The compound Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate has been explored in several research studies for its potential applications in drug discovery. One notable area of investigation is its role as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the chloromethyl, fluoro, and trifluoromethoxy groups provides a versatile platform for designing molecules that can selectively interact with target enzymes.

The influence of these substituents on the electronic and steric properties of the molecule has been extensively studied. Computational chemistry approaches, such as density functional theory (DFT) calculations, have been employed to understand the electronic structure and reactivity of Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate. These studies have revealed that the fluoro and trifluoromethoxy groups significantly enhance the lipophilicity and metabolic stability of derived compounds, making them more suitable for oral administration. This insight has guided the design of next-generation drug candidates with improved pharmacokinetic profiles.

The synthesis of Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been utilized to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the advancements in organic chemistry that enable the efficient preparation of complex molecular architectures.

Beyond its role as a synthetic intermediate, Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate has shown promise in preclinical studies as a scaffold for developing new therapeutic agents. Researchers have leveraged its structural features to create derivatives with enhanced binding affinity and selectivity for biological targets. For instance, modifications at the chloromethyl position have led to compounds with improved activity against certain kinases, which are overexpressed in cancer cells. Such findings underscore the compound's potential as a building block for future drug development.

The impact of fluorine-containing moieties on drug efficacy has been well-documented in literature. The presence of fluorine atoms can alter the pharmacokinetic properties of molecules, including their solubility, metabolic stability, and binding affinity. In the case of Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate, the strategic placement of fluorine atoms enhances its interaction with biological targets while minimizing off-target effects. This has made it an attractive candidate for further optimization into potent therapeutic agents.

The future prospects of Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate in pharmaceutical research are promising. Ongoing studies aim to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious disorders. The compound's unique structural features provide a foundation for designing molecules that can interact with a wide range of biological targets. As research continues to uncover new mechanisms underlying human diseases, Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate is poised to play a significant role in addressing unmet medical needs.

In conclusion, Methyl 3-(chloromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1803681-49-3) is a multifaceted compound with broad applications in pharmaceutical chemistry. Its structural features make it an invaluable intermediate for synthesizing complex molecules with potential therapeutic benefits. The ongoing research into this compound highlights its significance in drug discovery and underscores its potential to contribute to advancements in medicine.